Cas no 2020006-13-5 (Carbamic acid, N-[1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester
• CAS No: 2020006-13-5
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 5294043
• Update Time: 2025-07-16

Carbamic acid, N-[1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H19N3O3/c1-8(14-11(17)18-12(2,3)4)10(16)9-6-7-13-15(9)5/h6-8H,1-5H3,(H,14,17)
• InChI Key： GFAZGJBTQKHLAQ-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(C)C(C1N(C)N=CC=1)=O

Additional information on Carbamic acid, N-[1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester and CAS No. 2020006-13-5: A Comprehensive Overview

Carbamic acid, N-[1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2020006-13-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to a class of derivatives that exhibit unique structural and functional properties, making it a valuable candidate for various applications in medicinal chemistry and drug development.

The molecular structure of this compound features a complex arrangement of functional groups, including an ester moiety and a pyrazole ring. The presence of these elements contributes to its potential biological activity and reactivity, which are critical factors in its utility as a building block for more complex molecules. Specifically, the 1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-2-oxoethyl side chain introduces a highly reactive site that can be further modified or incorporated into larger scaffolds.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The pyrazole ring, a prominent feature in this molecule, is known for its versatility and biological significance. Pyrazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional substituents, such as the methyl groups in this compound, can fine-tune its pharmacokinetic and pharmacodynamic characteristics.

The ester functionality in Carbamic acid, N-[1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester also plays a crucial role in its chemical behavior. Ester groups are commonly used in drug design due to their stability and ability to participate in various chemical reactions. For instance, they can undergo hydrolysis to release active pharmacophores or be used in condensation reactions to form new bonds. This flexibility makes the compound a valuable intermediate in synthetic chemistry.

One of the most compelling aspects of this compound is its potential application in the synthesis of biologically active molecules. Researchers have been exploring ways to leverage its structural features to develop new drugs with improved efficacy and reduced side effects. The combination of the pyrazole ring and the ester group creates a scaffold that can be modified to target specific biological pathways.

Recent studies have highlighted the importance of optimizing drug-like properties such as solubility, bioavailability, and metabolic stability. The< strong> 1,1-dimethylethyl ester group in this compound contributes to its lipophilicity, which is a key factor in determining how well a drug is absorbed and distributed within the body. By carefully balancing lipophilicity with other physicochemical properties, researchers can enhance the overall performance of drug candidates.

The use of computational methods has also been instrumental in understanding the behavior of this compound. Molecular modeling techniques allow scientists to predict how it will interact with biological targets at the molecular level. These insights can guide the design of more effective derivatives by identifying key structural features that influence binding affinity and selectivity.

In addition to its pharmaceutical applications, this compound has potential uses in materials science and industrial chemistry. Its unique reactivity makes it suitable for use as a catalyst or intermediate in various chemical processes. For instance, it could be employed in the synthesis of polymers or specialty chemicals where precise control over molecular structure is essential.

The synthesis of< strong> Carbamic acid, N-[1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]-, 1,1-dimethylethyl ester presents both challenges and opportunities for chemists. While the presence of multiple functional groups requires careful handling during synthesis, it also offers opportunities for creative problem-solving. Advanced synthetic methodologies can be employed to construct complex molecules efficiently while maintaining high yields and purity.

The safety profile of this compound is another critical consideration. As with any chemical used in research or industrial settings, proper handling procedures must be followed to ensure worker safety and environmental protection. Detailed toxicological studies would be necessary before considering its use in large-scale applications or human trials.

In conclusion,< strong> Carbamic acid, N-[1-methyl-2-(1-methyl-1H-pyrazol-5-yl)-2-oxoethyl]-, 1，１-dimethylethyl ester (CAS No.< strong>2020006 -13 -5) represents an exciting area of research with significant potential across multiple disciplines。 Its unique structural features make it a versatile tool for pharmaceutical development， materials science，and industrial chemistry。 As our understanding of its properties continues to grow， so too will its applications。